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Compound of Interest

Compound Name: CCB02

Cat. No.: B2594565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

stock solutions of CCB02, a selective CPAP-tubulin interaction inhibitor, using Dimethyl

Sulfoxide (DMSO) as a solvent. Adherence to these guidelines is crucial for ensuring the

stability, and efficacy of the compound in downstream applications.

Compound Information
CCB02 is a potent anti-tumor agent that functions as a selective inhibitor of the CPAP-tubulin

interaction.[1][2][3] It binds to tubulin, competing with the CPAP binding site on β-tubulin, with

an IC50 of 689 nM.[1][3] This disruption of the CPAP-tubulin interaction is effective in

preventing the proliferation of cancer cells, particularly those with an excess of centrosomes.[1]

[2]

Property Value

CAS Number 2100864-57-9

Molecular Formula C₁₄H₉N₃O

Molecular Weight 235.24 g/mol [3]

Target Microtubule/Tubulin[3]

Pathway Cytoskeleton, Cell Cycle/DNA Damage[3]
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for CCB02.

Parameter Value Reference

IC₅₀ (CPAP-tubulin interaction) 689 nM [1][3]

IC₅₀ (PN2-3 CPAP-GST pull-

down assay)
0.441 µM [1][2]

IC₅₀ (Cancer cell proliferation,

72h)
0.86 - 2.9 µM [1][2]

Solubility in DMSO ≥ 25 mg/mL (106.27 mM) [3]

In Vivo Dosage (mouse

xenograft)
30 mg/kg, p.o. daily [1][2]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration CCB02
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CCB02 in DMSO.

Materials:

CCB02 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[1][2][3]
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Pipettes and sterile filter tips

Procedure:

Pre-warming DMSO: Gently warm the anhydrous DMSO to room temperature. DMSO

solidifies at temperatures below 18.5°C (65.3°F)[4].

Weighing CCB02: In a sterile microcentrifuge tube, accurately weigh out the desired amount

of CCB02 powder. For 1 mL of a 10 mM stock solution, you will need 2.35 mg of CCB02.

Calculation: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

Mass (mg) = 0.010 mol/L x 0.001 L x 235.24 g/mol x 1000 = 2.3524 mg

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the CCB02
powder. For a 10 mM stock, if you weighed 2.35 mg of CCB02, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for 2-5 minutes to dissolve the compound.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution in a

water bath for 10-15 minutes.[1][2][3] Visually inspect to ensure no particulates are present.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile, amber microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.[1][5]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][3][5] For optimal stability, store under nitrogen gas.[1]

[3]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol details the dilution of the high-concentration DMSO stock solution for use in cell-

based assays.

Materials:
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10 mM CCB02 stock solution in DMSO

Appropriate sterile cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Pipettes and sterile filter tips

Procedure:

Thawing Stock Solution: Thaw a single aliquot of the 10 mM CCB02 stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, to avoid solvent-induced cytotoxicity.[5] A solvent control (medium

with the same final concentration of DMSO) should always be included in your

experiments.[5][6]

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock, you can perform

a 1:1000 dilution. For example, add 1 µL of the 10 mM stock to 999 µL of cell culture

medium.

Mixing: Gently mix the working solution by pipetting up and down. Avoid vigorous vortexing

which can cause protein denaturation in the medium.

Immediate Use: It is recommended to prepare fresh working solutions for each experiment

and use them immediately.[7]

Visualizations
CCB02 Mechanism of Action and Signaling Pathway
The following diagram illustrates the mechanism of action of CCB02 and its impact on cellular

signaling pathways.
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CCB02 Action Downstream Cellular Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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